Cas no 2273-09-8 (3H-1,2,4-Triazol-3-one, 2,4-dihydro-2,4,5-triphenyl-)

3H-1,2,4-Triazol-3-one, 2,4-dihydro-2,4,5-triphenyl- structure
2273-09-8 structure
Product Name:3H-1,2,4-Triazol-3-one, 2,4-dihydro-2,4,5-triphenyl-
CAS No:2273-09-8
MF:C20H15N3O
MW:313.352604150772
CID:1411547
Update Time:2024-08-15

3H-1,2,4-Triazol-3-one, 2,4-dihydro-2,4,5-triphenyl- Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazol-3-one, 2,4-dihydro-2,4,5-triphenyl-
    • Inchi: 1S/C20H15N3O/c24-20-22(17-12-6-2-7-13-17)19(16-10-4-1-5-11-16)21-23(20)18-14-8-3-9-15-18/h1-15H
    • InChI Key: QWSORQUDNSSLOV-UHFFFAOYSA-N
    • SMILES: N1=C(C2=CC=CC=C2)N(C2=CC=CC=C2)C(=O)N1C1=CC=CC=C1

Computed Properties

  • Exact Mass: 313.12165

Experimental Properties

  • Density: 1.18±0.1 g/cm3(Predicted)
  • Melting Point: 224 °C
  • Boiling Point: 446.4±28.0 °C(Predicted)
  • PSA: 35.91
  • pka: 5.38±0.20(Predicted)

3H-1,2,4-Triazol-3-one, 2,4-dihydro-2,4,5-triphenyl- Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium bis(trimethylsilyl)amide Solvents: Dichloromethane ;  20 min, rt
1.2 Reagents: N-Bromosuccinimide Solvents: Dichloromethane ;  20 min, rt
1.3 6 h, rt
Reference
Promotion of Appel-type reactions by N-heterocyclic carbenes
Hussein, Mohanad A.; Nguyen, Thanh Vinh, Chemical Communications (Cambridge, 2019, 55(55), 7962-7965

3H-1,2,4-Triazol-3-one, 2,4-dihydro-2,4,5-triphenyl- Raw materials

3H-1,2,4-Triazol-3-one, 2,4-dihydro-2,4,5-triphenyl- Preparation Products

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